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Compound of Interest

Compound Name: 18-Hydroxytritriacontan-16-one

Cat. No.: B593528 Get Quote

CAS Number: 97191-42-9

This technical guide provides a comprehensive overview of 18-Hydroxytritriacontan-16-one,

a long-chain fatty alcohol and ketone. The information is tailored for researchers, scientists,

and drug development professionals, with a focus on its chemical properties, potential

synthesis and isolation protocols, and a framework for future biological activity screening.

Chemical and Physical Properties
18-Hydroxytritriacontan-16-one is a naturally occurring organic compound. It has been

identified as a constituent of the leaf waxes of Eucalyptus globulus. The fundamental properties

of this molecule are summarized in the table below.
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Property Value Source

CAS Number 97191-42-9 [1][2][3]

Molecular Formula C₃₃H₆₆O₂ [1][3]

Molecular Weight 494.88 g/mol [1][3]

IUPAC Name 18-hydroxytritriacontan-16-one [2]

Synonyms 18-Hydroxy-16-tritriacontanone [2]

Classification
Long-chain fatty alcohol, Beta-

hydroxy ketone
[2]

Predicted Water Solubility 1.6e-05 g/L

Predicted logP 10.31

Experimental Protocols
Due to the limited specific research on 18-Hydroxytritriacontan-16-one, detailed experimental

protocols for this exact molecule are not readily available. However, based on established

organic chemistry principles for similar long-chain beta-hydroxy ketones, the following sections

outline plausible methodologies for its synthesis, isolation, and analysis.

Proposed Synthesis: Aldol Addition Route
A common and effective method for the synthesis of β-hydroxy ketones is the aldol addition

reaction. This approach involves the reaction of an enolate with a carbonyl compound. For the

synthesis of 18-Hydroxytritriacontan-16-one, a plausible route would involve the aldol

addition of the enolate of 2-hexadecanone with hexadecanal.

Materials:

2-Hexadecanone

Hexadecanal

Lithium diisopropylamide (LDA)
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Enolate Formation: A solution of 2-hexadecanone (1.0 mmol) in anhydrous THF (10 mL) is

cooled to -78 °C under an inert atmosphere. A solution of LDA in THF (1.1 mmol, 1.1 equiv)

is added dropwise, and the mixture is stirred for 30 minutes to facilitate the formation of the

lithium enolate.

Aldol Reaction: Hexadecanal (1.2 mmol, 1.2 equiv) is then added dropwise to the reaction

mixture. The reaction is stirred at -78 °C for 1 hour and monitored by Thin Layer

Chromatography (TLC).

Quenching: Upon completion, the reaction is quenched by the addition of a saturated

aqueous NH₄Cl solution.

Extraction: The mixture is allowed to warm to room temperature and then extracted with

diethyl ether (3 x 20 mL).

Drying and Concentration: The combined organic layers are dried over anhydrous MgSO₄,

filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude 18-Hydroxytritriacontan-16-one is purified by flash column

chromatography on silica gel.
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Proposed Synthesis Workflow for 18-Hydroxytritriacontan-16-one

Start: Prepare Reactants
(2-Hexadecanone, Hexadecanal, LDA, THF)

Enolate Formation
(-78 °C, Anhydrous THF, Inert Atmosphere)

Dissolve 2-Hexadecanone

Aldol Addition
(Add Hexadecanal, -78 °C)

Add LDA, then Hexadecanal

Reaction Quenching
(Saturated NH4Cl)

After 1 hr (TLC monitoring)

Extraction
(Diethyl Ether)

Drying and Concentration
(MgSO4, Rotary Evaporation)

Purification
(Flash Column Chromatography)

End: Purified
18-Hydroxytritriacontan-16-one
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Caption: Proposed workflow for the synthesis of 18-Hydroxytritriacontan-16-one via an aldol

addition reaction.

Isolation from Natural Sources
18-Hydroxytritriacontan-16-one is a known component of Eucalyptus globulus leaf wax. The

following is a general protocol for the isolation of long-chain aliphatic compounds from plant

material.

Materials:

Fresh or dried leaves of Eucalyptus globulus

Chloroform or Hexane

Silica gel for column chromatography

Solvent systems for chromatography (e.g., hexane:ethyl acetate gradients)

Rotary evaporator

Procedure:

Extraction: The plant leaves are immersed in a suitable organic solvent like chloroform or

hexane at room temperature for a short period (e.g., 30-60 seconds) to dissolve the

epicuticular waxes without extracting significant amounts of internal lipids.

Filtration and Concentration: The solvent extract is filtered to remove any solid plant material

and then concentrated under reduced pressure using a rotary evaporator to yield the crude

wax extract.

Chromatographic Separation: The crude wax extract is subjected to column chromatography

on silica gel.

Elution: The column is eluted with a solvent gradient of increasing polarity, typically starting

with pure hexane and gradually increasing the proportion of ethyl acetate.
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Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer

Chromatography (TLC) to identify those containing the compound of interest. Fractions

containing the purified 18-Hydroxytritriacontan-16-one are combined and the solvent is

evaporated.

Analytical Methods
The characterization and quantification of 18-Hydroxytritriacontan-16-one would typically

involve standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the

identification and quantification of long-chain aliphatic compounds. The compound may

require derivatization (e.g., silylation) to improve its volatility and chromatographic behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

essential for the structural elucidation of the purified compound, confirming the positions of

the hydroxyl and carbonyl groups.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups, namely the hydroxyl (-OH) and carbonyl (C=O) stretches.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of published research on the specific biological activities

and associated signaling pathways of 18-Hydroxytritriacontan-16-one. Its structural similarity

to other long-chain fatty alcohols and ketones suggests potential roles in various biological

processes, but these have yet to be experimentally verified.

Given its presence in the leaf wax of Eucalyptus globulus, a plant known for its diverse

bioactive compounds, it is plausible that 18-Hydroxytritriacontan-16-one may possess

antimicrobial, anti-inflammatory, or insecticidal properties. A logical workflow for the initial

screening of its biological activity is proposed below.
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Logical Workflow for Biological Activity Screening

Primary Screening Assays

Secondary & Mechanistic Studies

18-Hydroxytritriacontan-16-one
(Purified Compound)

Antimicrobial Assays
(e.g., MIC, MBC)

Anti-inflammatory Assays
(e.g., COX, LOX inhibition)

Cytotoxicity Assays
(e.g., MTT, LDH)

Hit Identification
(Active in Primary Screen)

Toxicity profiling

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

In Vivo Model Testing
(e.g., Animal models of infection or inflammation)

Lead Compound Potential

Click to download full resolution via product page

Caption: A proposed logical workflow for the screening and evaluation of the biological activity

of 18-Hydroxytritriacontan-16-one.

Conclusion
18-Hydroxytritriacontan-16-one is a natural product with a well-defined chemical structure but

limited biological characterization. This guide provides a foundational understanding of its

properties and outlines plausible experimental approaches for its synthesis and isolation. The
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lack of data on its biological activity presents a clear opportunity for future research. The

proposed screening workflow offers a starting point for investigating the potential therapeutic or

agrochemical applications of this long-chain β-hydroxy ketone. Further studies are essential to

unlock the full potential of this and other related natural products from Eucalyptus species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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